2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylpropanamide
• InChI: InChI=1S/C20H23N5O2S/c1-13(2)15-8-10-17(11-9-15)25-20(22-23-24-25)28-14(3)19(26)21-16-6-5-7-18(12-16)27-4/h5-14H,1-4H3,(H,21,26)
• InChI Key: ULJOPAMVVXRYBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=NN=N2)SC(C)C(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol

Description

2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Preclinical Toxicity Evaluation of Related Compounds

• Tepoxalin, a compound with a similar structure, has been evaluated for toxicity. It's a dual inhibitor of cyclooxygenase and 5-lipoxygenase, showing potential as an anti-inflammatory agent. Toxicity studies in rats and dogs indicated effects on liver weight, hepatic necrosis, and renal changes at certain dosages. However, these effects were largely reversible after a recovery period, and tepoxalin showed a relative lack of gastrointestinal side effects within the therapeutic dose range, distinguishing it from most anti-inflammatory drugs (Knight et al., 1996).

Synthesis and Gastric Acid Antisecretory Activity

• Compounds structurally related to 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide have been synthesized and tested for their activity against histamine-induced gastric acid secretion. The study suggests the potential of these compounds as antiulcer agents, with significant antisecretory activity observed in some compounds (Ueda et al., 1991).

Antioxidant and Anticancer Activity

• Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, a compound related to 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide, have shown promising antioxidant and anticancer activity. These compounds were found to be more effective than ascorbic acid in antioxidant tests and exhibited cytotoxicity against certain human cancer cell lines (Tumosienė et al., 2020).

Synthesis and Antimicrobial Activity

• A study on novel thiazole derivatives related to 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide revealed significant antimicrobial activity. Among the tested compounds, certain derivatives showed high antibacterial activity, while others displayed anticandidal effects against specific strains (Dawbaa et al., 2021).

Synthesis and Anticonvulsant Studies

• Isomeric N-Benzyl-3-[(chlorophenyl)amino]propanamides, structurally similar to 2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)-N-(3-methoxyphenyl)propanamide, have been synthesized and tested for anticonvulsant properties. These compounds were found to be effective in both maximal electroshock and subcutaneous pentylene tetrazole seizure test models in mice, showing potential as anticonvulsants (Idris et al., 2011).